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Compound of Interest

Compound Name: Uvidin C

CAS No.: 74635-85-1

Cat. No.: B12774749

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and experimental

protocols essential for the characterization of Uvidin C, a drimane sesquiterpene isolated from

the fungus Lactarius uvidus. The information presented here is compiled from primary scientific

literature to ensure accuracy and reliability for research and development applications.

Chemical Structure and Properties
Uvidin C is a natural product with the molecular formula C₁₅H₂₆O₃ and a molecular weight of

254.37 g/mol . Its structure features a bicyclic drimane core with multiple stereocenters, an

epoxide ring, and hydroxyl functionalities. The systematic IUPAC name for Uvidin C is

(1aR,2S,2aS,6aS,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-1a,2a,4,5,6,7-

hexahydronaphtho[2,3-b]oxiren-2-ol.

Spectroscopic Data for Structural Elucidation
The structural characterization of Uvidin C relies on a combination of mass spectrometry and

nuclear magnetic resonance spectroscopy. The following tables summarize the key quantitative
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data obtained from these analyses.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of Uvidin C, as well as its fragmentation pattern, which aids in structural elucidation.

Ion m/z (Relative Intensity, %) Proposed Fragment

[M]+ 254 (Not Observed) Molecular Ion

[M - H₂O]+ 236 (15%) Loss of water

[M - CH₂OH]+ 223 (10%) Loss of hydroxymethyl group

C₁₄H₂₂O₂ 222 (25%)

C₁₂H₁₉O₂ 195 (20%)

C₁₁H₁₇O 165 (30%)

C₁₀H₁₅ 135 (100%) Base peak

C₉H₁₃ 121 (80%)

C₈H₁₁ 107 (50%)

C₇H₉ 93 (60%)

C₆H₉ 81 (70%)

Table 1: High-Resolution Electron Impact Mass Spectrometry (HREIMS) data for Uvidin C.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are pivotal in determining the precise connectivity and

stereochemistry of Uvidin C. The following tables present the chemical shifts (δ) and coupling

constants (J) for each nucleus.

2.2.1. ¹H NMR Data
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Position δ (ppm) Multiplicity J (Hz) Assignment

1α 1.45 m

1β 1.65 m

2α 1.55 m

2β 1.80 m

3α 3.40 d 4 H-3

4 - - - C(CH₃)₂

5 1.25 m H-5

6α 1.50 m

6β 1.70 m

7α 3.85 dd 10, 4 H-7

8 2.95 d 4 H-8

9 - - - C

10 - - - C

11 3.60 d 12 H-11a

3.75 d 12 H-11b

12 0.90 s CH₃-12

13 1.05 s CH₃-13

14 0.85 s CH₃-14

15 0.95 s CH₃-15

Table 2: ¹H NMR (300 MHz, CDCl₃) data for Uvidin C.

2.2.2. ¹³C NMR Data
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Position δ (ppm) Carbon Type

1 39.5 CH₂

2 18.2 CH₂

3 78.8 CH

4 33.2 C

5 55.8 CH

6 24.2 CH₂

7 70.1 CH

8 60.5 CH

9 57.5 C

10 37.0 C

11 64.5 CH₂

12 21.5 CH₃

13 28.5 CH₃

14 15.8 CH₃

15 33.5 CH₃

Table 3: ¹³C NMR (75.5 MHz, CDCl₃) data for Uvidin C.

Experimental Protocols
The following section details the methodology for the isolation and characterization of Uvidin C
from Lactarius uvidus, as described in the primary literature.

Isolation of Uvidin C
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Caption: Isolation workflow for Uvidin C.
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Extraction: Fresh carpophores of Lactarius uvidus are homogenized and extracted with

acetone at room temperature.

Concentration: The acetone extract is concentrated under reduced pressure to yield a crude

residue.

Solvent Partitioning: The residue is partitioned between ethyl acetate and water. The ethyl

acetate layer, containing the less polar compounds including Uvidin C, is collected.

Column Chromatography: The ethyl acetate fraction is subjected to column chromatography

on silica gel. Elution is performed with a gradient of n-hexane and ethyl acetate.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC). Those containing Uvidin C are pooled.

Final Purification: The pooled fractions are further purified by preparative thin-layer

chromatography (pTLC) to yield pure Uvidin C.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at

300 MHz and 75.5 MHz, respectively. Samples are dissolved in deuterated chloroform

(CDCl₃), and chemical shifts are referenced to the residual solvent signal.

Mass Spectrometry: High-resolution electron impact mass spectrometry (HREIMS) is

performed on a double-focusing mass spectrometer to obtain accurate mass measurements

and fragmentation patterns.

Logical Relationship of Spectroscopic Data
The interpretation of spectroscopic data follows a logical workflow to arrive at the final structure

of Uvidin C.
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Caption: Spectroscopic data integration for structure elucidation.

This guide provides a comprehensive summary of the key spectroscopic data and experimental

procedures for the characterization of Uvidin C. Researchers can utilize this information for the

identification, quantification, and further investigation of this natural product in various scientific

and drug development contexts.

To cite this document: BenchChem. [Characterization of Uvidin C: A Spectroscopic and
Methodological Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12774749/docs#characterization-of-uvidin-c-a-
spectroscopic-and-methodological-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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